Cas no 1932616-44-8 ((S)-1-(1H-Pyrazolo[3,4-b]pyridin-5-yl)ethanamine)

• Product Name: (S)-1-(1H-Pyrazolo[3,4-b]pyridin-5-yl)ethanamine
• CAS No: 1932616-44-8
• MF: C₈H₁₀N₄
• MW: 162.19180059433
• CID: 4630046
• Update Time: 2025-10-29

(S)-1-(1H-Pyrazolo[3,4-b]pyridin-5-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• (S)-1-(1H-Pyrazolo[3,4-b]pyridin-5-yl)ethanamine

• Inchi： 1S/C8H10N4/c1-5(9)6-2-7-4-11-12-8(7)10-3-6/h2-5H,9H2,1H3,(H,10,11,12)/t5-/m0/s1
• InChI Key： RWDXASDAAKGZMF-YFKPBYRVSA-N
• SMILES： [C@@H](N)(C1=CN=C2NN=CC2=C1)C

Additional information on (S)-1-(1H-Pyrazolo[3,4-b]pyridin-5-yl)ethanamine

(S)-1-(1H-Pyrazolo[3,4-b]pyridin-5-yl)ethanamine (CAS No. 1932616-44-8): An Overview of a Promising Compound in Medicinal Chemistry

(S)-1-(1H-Pyrazolo[3,4-b]pyridin-5-yl)ethanamine (CAS No. 1932616-44-8) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research developments surrounding this compound.

The chemical structure of (S)-1-(1H-Pyrazolo[3,4-b]pyridin-5-yl)ethanamine is characterized by a pyrazolo[3,4-b]pyridine core attached to an ethylamine moiety with a chiral center at the carbon atom adjacent to the amine group. The presence of this chiral center imparts enantiomeric selectivity to the compound, which can significantly influence its biological activity and pharmacokinetic properties. The molecular formula of this compound is C₁₂H₁₂N₄, and its molecular weight is approximately 208.25 g/mol.

The synthesis of (S)-1-(1H-Pyrazolo[3,4-b]pyridin-5-yl)ethanamine has been reported using various methods. One common approach involves the reaction of 5-bromopyrazolo[3,4-b]pyridine with (S)-ethylglycinate in the presence of a palladium catalyst and a base. This method yields the desired product with high enantiomeric purity and good yield. Another synthetic route involves the coupling of 5-chloropyrazolo[3,4-b]pyridine with (S)-ethylglycinate using copper(I) iodide as a catalyst. Both methods have been optimized to improve efficiency and scalability for potential industrial applications.

Recent research has highlighted the potential therapeutic applications of (S)-1-(1H-Pyrazolo[3,4-b]pyridin-5-yl)ethanamine. Studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. Additionally, it has been found to have neuroprotective effects by reducing oxidative stress and preventing neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In the context of cancer research, (S)-1-(1H-Pyrazolo[3,4-b]pyridin-5-yl)ethanamine has demonstrated promising antiproliferative activity against various cancer cell lines. Mechanistic studies have revealed that this compound can induce apoptosis by activating caspase pathways and disrupting mitochondrial function. Furthermore, it has been shown to inhibit angiogenesis by downregulating vascular endothelial growth factor (VEGF) expression, which is crucial for tumor growth and metastasis.

The pharmacokinetic properties of (S)-1-(1H-Pyrazolo[3,4-b]pyridin-5-yl)ethanamine have also been investigated to assess its suitability as a therapeutic agent. Preclinical studies have shown that this compound has good oral bioavailability and favorable pharmacokinetic parameters such as half-life and clearance rate. These properties make it an attractive candidate for further development into drug formulations for clinical use.

Clinical trials are currently underway to evaluate the safety and efficacy of (S)-1-(1H-Pyrazolo[3,4-b]pyridin-5-yl)ethanamine in various therapeutic indications. Early-phase trials have demonstrated that the compound is well-tolerated at therapeutic doses with minimal adverse effects. Ongoing studies are focused on optimizing dosing regimens and identifying patient populations that may benefit most from treatment with this compound.

In conclusion, (S)-1-(1H-Pyrazolo[3,4-b]pyridin-5-yl)ethanamine (CAS No. 1932616-44-8) is a promising compound with a wide range of potential therapeutic applications in medicinal chemistry. Its unique chemical structure and enantiomeric selectivity contribute to its diverse biological activities, making it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical potential, this compound holds significant promise for advancing treatments in areas such as inflammation, neurodegeneration, and cancer.